![molecular formula C19H24N2O B5647797 1-benzyl-4-(3-methoxybenzyl)piperazine](/img/structure/B5647797.png)
1-benzyl-4-(3-methoxybenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-4-(3-methoxybenzyl)piperazine, also known as BZP, is a psychoactive drug that belongs to the class of piperazine derivatives. It was initially used as a veterinary anthelmintic agent but later gained popularity as a recreational drug due to its euphoric and stimulant effects. In recent years, BZP has gained attention in the scientific community due to its potential therapeutic applications in various fields.
Mechanism of Action
1-benzyl-4-(3-methoxybenzyl)piperazine acts as a stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to increased levels of these chemicals in the brain. This results in feelings of euphoria, increased energy, and heightened awareness.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of glucose and fatty acids into the bloodstream, leading to increased energy levels. This compound has also been shown to have a positive effect on mood and cognitive function.
Advantages and Limitations for Lab Experiments
1-benzyl-4-(3-methoxybenzyl)piperazine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a well-characterized mechanism of action. This compound is also relatively stable and can be stored for extended periods without significant degradation. However, this compound has several limitations, including its potential for abuse and dependence. It is also difficult to control the dosage and purity of this compound, which can lead to variability in experimental results.
Future Directions
There are several future directions for research on 1-benzyl-4-(3-methoxybenzyl)piperazine. One area of interest is the development of novel analogs of this compound with improved therapeutic properties. Another area of interest is the identification of specific targets for this compound in the brain, which could lead to the development of more targeted therapies. Additionally, research on the potential neuroprotective effects of this compound could lead to its use in the treatment of neurodegenerative diseases.
Synthesis Methods
1-benzyl-4-(3-methoxybenzyl)piperazine can be synthesized by the reaction of benzyl chloride with 1-(3-methoxyphenyl)piperazine in the presence of a base such as sodium hydroxide. The reaction yields a white crystalline powder that is soluble in water and organic solvents.
Scientific Research Applications
1-benzyl-4-(3-methoxybenzyl)piperazine has been extensively studied for its potential therapeutic applications in various fields. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
1-benzyl-4-[(3-methoxyphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O/c1-22-19-9-5-8-18(14-19)16-21-12-10-20(11-13-21)15-17-6-3-2-4-7-17/h2-9,14H,10-13,15-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZWUXLYHUYYZIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.